Cas no 279262-11-2 ((4-(Methoxymethyl)phenyl)boronic Acid)

• Product Name: (4-(Methoxymethyl)phenyl)boronic Acid
• CAS No: 279262-11-2
• MF: C₈H₁₁BO₃
• MW: 165.982142686844
• MDL: MFCD03788426
• CID: 252158
• PubChem ID: 3723812
• Update Time: 2025-10-19

(4-(Methoxymethyl)phenyl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-(Methoxymethyl)phenyl)boronic acid
• 4-(Methoxymethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• [4-(methoxymethyl)phenyl]boronic acid
• 4-(Methoxymethyl)phenylboronic acid
• 4-METHOXYMETHYLBENZENEBORONIC ACID
• 4-Methoxymethylphenylboronic acid
• Boronic acid,B-[4-(methoxymethyl)phenyl]-
• 4-(Methoxymethyl)benzeneboronic Acid
• 4-(Methoxymethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• 4-methoxymethylphenyl boronic acid
• VTNVZXAYRMTKON-UHFFFAOYSA-N
• 4-methoxymethyl-phenylboronic acid
• 4-methoxymethyl-benzene boronic acid
• LS10896
• CS-0150194
• EN300-1259725
• (4-(Methoxymethoxy)phenyl)boronic acid;4-(Methoxymethoxy)phenylboronic acid
• SCHEMBL104085
• AKOS004116558
• 279262-11-2
• AM86823
• M2677
• 4-methoxymethylphenylboronic acid, AldrichCPR
• MFCD03788426
• AB16006
• DTXSID30395552
• FT-0676998
• Z823983404
• 6-Chloro-indan-1-ylaminehydrochloride
• PS-9462
• SY025274
• A810401
• I12121
• A854224
• DB-067851
• (4-(Methoxymethyl)phenyl)boronic Acid

• MDL： MFCD03788426
• Inchi： 1S/C8H11BO3/c1-12-6-7-2-4-8(5-3-7)9(10)11/h2-5,10-11H,6H2,1H3
• InChI Key： VTNVZXAYRMTKON-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC(B(O)O)=CC=1

Computed Properties

• Exact Mass: 166.08000
• Monoisotopic Mass: 166.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7

Experimental Properties

• Density: 1.13
• Boiling Point: 296.2°Cat760mmHg
• Flash Point: 132.9°C
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 49.69000
• LogP: -0.48720

(4-(Methoxymethyl)phenyl)boronic Acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on (4-(Methoxymethyl)phenyl)boronic Acid

4-(Methoxymethyl)phenyl Boronic Acid: A Comprehensive Overview

The compound with CAS No. 279262-11-2, commonly referred to as 4-(Methoxymethyl)phenyl Boronic Acid, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and its potential applications in various scientific domains. In this article, we will delve into the chemical structure, synthesis methods, applications, and recent research findings related to this compound.

4-(Methoxymethyl)phenyl Boronic Acid is an aromatic boronic acid derivative with a methoxymethyl substituent attached to the para position of the phenyl ring. The presence of the boronic acid group (-B(OH)₂) makes this compound highly reactive and versatile in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reactivity is pivotal in its use as a building block for constructing complex organic molecules, particularly in drug discovery and material synthesis.

Recent studies have highlighted the importance of 4-(Methoxymethyl)phenyl Boronic Acid in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and organic semiconductors. The methoxymethyl group introduces steric hindrance and electronic modulation, which are critical for tuning the physical properties of materials derived from this compound. These findings underscore its potential in creating high-performance materials for electronic devices and energy storage systems.

In the realm of drug discovery, 4-(Methoxymethyl)phenyl Boronic Acid has been employed as an intermediate in the synthesis of bioactive compounds. Its ability to undergo various coupling reactions allows chemists to design molecules with specific pharmacological properties. Recent research has focused on its use in creating ligands for metalloenzymes and receptors, which could pave the way for new therapeutic agents.

The synthesis of 4-(Methoxymethyl)phenyl Boronic Acid typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. The introduction of the methoxymethyl group is achieved through alkylation or acylation reactions, followed by boronation to introduce the boronic acid functionality. Researchers have optimized these steps to enhance yield and purity, making this compound more accessible for large-scale applications.

From an environmental perspective, there is growing interest in understanding the ecological impact of 4-(Methoxymethyl)phenyl Boronic Acid. Studies have shown that its biodegradation pathways are influenced by factors such as pH levels and microbial activity. This knowledge is essential for developing sustainable practices in its production and disposal.

In conclusion, 4-(Methoxymethyl)phenyl Boronic Acid (CAS No. 279262-11-2) is a versatile compound with wide-ranging applications in organic chemistry, materials science, and drug discovery. Its unique chemical properties and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions across various industries. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific frontiers is expected to grow significantly.